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Compound of Interest

Compound Name: CAY 10462 dihydrochloride

Cat. No.: B564408 Get Quote

Technical Support Center: CAY10462
Dihydrochloride
This technical support center provides troubleshooting guidance and answers to frequently

asked questions regarding the batch-to-batch variability of CAY10462 dihydrochloride. Our aim

is to assist researchers, scientists, and drug development professionals in identifying and

resolving potential issues encountered during their experiments.

Frequently Asked Questions (FAQs)
Q1: What is CAY10462 dihydrochloride and what is its mechanism of action?

CAY10462 dihydrochloride is the hydrochloride salt of CAY10434. It is a potent and selective

inhibitor of 20-HETE synthase (CYP4A11), with an IC₅₀ value of 8.8 nM in human renal

microsomes.[1] 20-HETE is a signaling molecule involved in the regulation of vascular tone and

renal function. By inhibiting its synthesis, CAY10462 can be used to study the physiological and

pathological roles of 20-HETE.

Q2: What are the physical and chemical properties of CAY10462 dihydrochloride?

CAY10462 dihydrochloride is a crystalline solid.[1] Key properties are summarized in the table

below.

Q3: How should I store CAY10462 dihydrochloride?
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For long-term storage, CAY10462 dihydrochloride should be stored at -20°C.[1] The compound

is stable for at least four years under these conditions.[1]

Q4: I am seeing unexpected results with a new batch of CAY10462 dihydrochloride. Could this

be due to batch-to-batch variability?

While manufacturers strive for consistency, batch-to-batch variability is a possibility with any

chemical compound.[2][3][4][5] This can arise from subtle differences in the manufacturing

process. If you observe unexpected results after switching to a new batch, it is prudent to

consider batch-to-batch variability as a potential cause and perform a batch qualification

experiment.

Troubleshooting Guide
Q1: My experimental results have changed significantly after switching to a new lot of

CAY10462 dihydrochloride. How can I troubleshoot this?

A sudden change in experimental outcomes with a new batch of a compound can be alarming.

Follow these steps to identify the source of the issue:

Verify Compound Identity and Purity: Review the Certificate of Analysis (CoA) for the new

batch. While a CoA is a good starting point, consider performing an independent analysis like

NMR or mass spectrometry to confirm the identity and purity if significant discrepancies in

your experiments persist.

Perform a Dose-Response Curve: Compare the dose-response curve of the new batch with

the previous batch in your experimental system. This will help determine if the potency of the

new batch is different.

Check for Solubility Issues: Ensure the new batch is dissolving completely as expected.

Incomplete dissolution can lead to a lower effective concentration and altered results.

Evaluate Stability in Your Experimental Media: The stability of the compound in your specific

experimental buffer and conditions should be confirmed.

Contact the Supplier: If you continue to experience issues, contact the supplier's technical

support with your findings, including the lot numbers of the batches you are comparing.
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Q2: I am having difficulty dissolving a new batch of CAY10462 dihydrochloride. What should I

do?

Solubility issues can be a source of variability. Here are some troubleshooting steps:

Consult the Technical Data Sheet: Refer to the manufacturer's data sheet for recommended

solvents and solubility information.[1]

Use Fresh, High-Purity Solvents: Ensure the solvents you are using are fresh and of high

purity.

Sonication and Gentle Warming: Sonication or gentle warming (if the compound is heat-

stable) can aid in dissolution.

Prepare Fresh Stock Solutions: Always prepare fresh stock solutions and avoid repeated

freeze-thaw cycles.

Quantitative Data
Property Value Reference

Formal Name

6-[4-(1H-imidazol-1-

yl)phenoxy]-N,N-dimethyl-1-

hexanamine, dihydrochloride

[1]

CAS Number 502656-68-0 [1]

Molecular Formula C₁₇H₂₅N₃O • 2HCl [1]

Formula Weight 360.3 g/mol [1]

Purity ≥98% [1]

Formulation A crystalline solid [1]

Solubility (DMSO) 15 mg/mL [1]

Solubility (Ethanol) 10 mg/mL [1]

Solubility (PBS, pH 7.2) 10 mg/mL [1]

Stability ≥ 4 years at -20°C [1]
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Experimental Protocols
Batch Qualification Experiment

This protocol outlines a general procedure to compare a new batch of CAY10462

dihydrochloride with a previously validated batch.

Objective: To determine if the biological activity of a new batch of CAY10462 dihydrochloride is

comparable to a reference batch.

Materials:

Reference batch of CAY10462 dihydrochloride (previously validated)

New batch of CAY10462 dihydrochloride

Appropriate solvent (e.g., DMSO)

Your experimental system (e.g., cell culture, isolated tissues, microsomes)

Reagents for your specific assay (e.g., substrate for 20-HETE synthase, detection

antibodies)

Procedure:

Prepare Stock Solutions:

Prepare stock solutions of both the reference and new batches of CAY10462

dihydrochloride at the same high concentration in the same solvent. Ensure complete

dissolution.

Prepare Serial Dilutions:

From the stock solutions, prepare a series of dilutions for both batches to cover a range of

concentrations that will be used to generate a dose-response curve.

Perform the Assay:
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Run your standard experimental assay in parallel for both batches.

Include a vehicle control (solvent only) and a positive control if applicable.

Test a range of concentrations for both batches to generate a full dose-response curve.

Data Analysis:

Calculate the IC₅₀ (or EC₅₀) values for both batches.

Compare the dose-response curves and the calculated IC₅₀ values. The results should be

within an acceptable range of variability for your assay.
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Caption: Troubleshooting workflow for addressing batch-to-batch variability.
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Simplified Signaling Pathway of CAY10462
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Caption: Simplified mechanism of action for CAY10462 dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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